Cas no 106-02-5 (ω-Pentadecalactone)

ω-Pentadecalactone Properties

Names and Identifiers

• Oxacyclohexadecan-2-one
• Pentadecanolide
• omega-pentadecalactone
• Pentadecanolactone
• Cyclopentadecanolide~15-Hydroxypentadecanoic acid lactone~omega-Pentadecalactone
• w-Pentadecalactone
• 15-Hydroxypentadecanoic acid lactone
• 15-Pentadecanolactone
• Oxacyclohexade
• Cyclopentadecanolide
• 15-Pentadecanolide
• 1-OXA-2-CYCLOHEXADECANONE
• Cyclopentadecanolide or Oxacyclohexadecan-2-one
• PENTALIDE
• FEMA 2840
• exaltolid
• Exaltolide
• Thibetolide
• exalltolide
• Muskolactone
• Muskalactone
• Pentalide(R)
• Exaltolide(R)
• PENTADECALACTONE
• 2-Pentadecalone
• 1,15-Pentadecanolide
• 1-oxacyclohexadecan-2-one
• Cyclopentadecanolactone
• 15-Hydroxypentadecanoic acid, lactone
• O
• ω-Pentadecalactone
• +Expand

• MDL： MFCD00039667
• InChIKey： FKUPPRZPSYCDRS-UHFFFAOYSA-N
• Inchi： 1S/C15H28O2/c16-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-17-15/h1-14H2
• SMILES： O1C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O
• BRN： 143710

Computed Properties

• Exact Mass: 240.20900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 240.209
• Heavy Atom Count: 17
• Complexity: 189
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.8
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 4.61450
• PSA: 26.30000
• Merck: 3910
• Refractive Index: 1.4700
• Water Partition Coefficient: Soluble in alcohol, dipropylene glycol. Insoluble in water.
• Boiling Point: 137 °C/2 mmHg(lit.)
• Melting Point: 34-36 °C
  34-38 °C (lit.)
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c
  
• FEMA: 2840
• Color/Form: Low melting point crystals.
• Solubility: Dissolve in 6 volumes of 80% ethanol or the same volume of 90% ethanol.
• Density: 0.918 g/mL at 25 °C(lit.)

ω-Pentadecalactone Security Information

• RTECS：RN9775000
• WGK Germany：1
• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• TSCA：Yes

ω-Pentadecalactone Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Natural Products and Extracts Flavors and Fragrances
• Material Chemicals High Polymer Materials